N-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]isonicotinamide

• IUPAC Name: N-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C15H12F4N2O2/c16-14(17)15(18,19)9-23-12-3-1-11(2-4-12)21-13(22)10-5-7-20-8-6-10/h1-8,14H,9H2,(H,21,22)
• InChI Key: DNJVQBHKTNOKQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CC=NC=C2)OCC(C(F)F)(F)F
• Molecular Formula: C15H12F4N2O2
• DSSTOX Substance ID: DTXSID501179350
• Molecular Weight: 328.26 g/mol
• Solubility: >49.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 303019-49-0

Description

N-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]isonicotinamide is a useful research compound. Its molecular formula is C15H12F4N2O2 and its molecular weight is 328.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 328.08349028 g/mol and the complexity rating of the compound is 382. The solubility of this chemical has been described as >49.2 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Medicinal Chemistry Applications

• Antimicrobial Activity : Studies have shown that isonicotinamide derivatives exhibit significant antimicrobial activity. For instance, novel triazole derivatives were prepared for their antimicrobial activity against Mycobacterium tuberculosis, highlighting the potential of such compounds in treating bacterial infections (Boechat et al., 2011).
• Anticancer Potential : Certain isonicotinamide derivatives have been identified as potential hSIRT1 inhibitors, showing significant inhibition of tumor cell growth, particularly in breast cancer cell lines (Alvala et al., 2012).

Material Science Applications

• Corrosion Inhibition : Isonicotinamide derivatives have demonstrated effectiveness as corrosion inhibitors on mild steel in acidic media. Their application results in an increase in inhibition efficiency, showcasing their potential in protecting metals from corrosion (Yadav et al., 2015).

Biological Applications

• Plant Defense Mechanisms : Isonicotinamide has been studied for its role in inducing defense responses in tobacco cells. It enhances the activity of phenylalanine ammonia-lyase and the accumulation of defensive compounds, suggesting its role as a modulator in plant defense responses (Louw & Dubery, 2000).

Photovoltaic Performance Enhancement

• Dye-Sensitized Solar Cells : The addition of isonicotinate derivatives in the electrolyte of dye-sensitized TiO2 solar cells has been shown to improve the photovoltaic performance by increasing the open-circuit potential and short current density, demonstrating their utility in enhancing the efficiency of solar cells (Bagheri & Dehghani, 2015).